Cas no 1263285-73-9 (5-Acetyl-2-bromobenzonitrile)

5-Acetyl-2-bromobenzonitrile structure
5-Acetyl-2-bromobenzonitrile structure
Product Name:5-Acetyl-2-bromobenzonitrile
CAS No:1263285-73-9
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD17676596
CID:1089716
Update Time:2025-04-20

5-Acetyl-2-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Acetyl-2-bromobenzonitrile
    • 5-Acetyl-2-bromo-benzonitrile
    • AK141319
    • 4-BROMO-3-CYANOACETOPHENONE
    • FCH1362153
    • ST2406044
    • AX8281506
    • MDL： MFCD17676596
    • Inchi： 1S/C9H6BrNO/c1-6(12)7-2-3-9(10)8(4-7)5-11/h2-4H,1H3
    • InChI Key： JXUIGUNENZXIEQ-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(C(C)=O)=CC=1C#N

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Topological Polar Surface Area: 40.9

Experimental Properties

  • Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.22 g/l) (25 º C),

5-Acetyl-2-bromobenzonitrile Pricemore >>

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eNovation Chemicals LLC
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 1263285-73-9 97%
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abcr
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5-Acetyl-2-bromobenzonitrile; .
 1263285-73-9
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5-Acetyl-2-bromobenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1263285-73-9)5-Acetyl-2-bromobenzonitrile
Order Number:A889444
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:28
Price ($):260.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1263285-73-9)5-Acetyl-2-bromobenzonitrile
A889444
Purity:99%
Quantity:5g
Price ($):260.0
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